Cas no 2228354-88-7 (tert-butyl N-3-methoxy-4-(2-oxo-1,3-oxazolidin-5-yl)phenylcarbamate)

• Product Name: tert-butyl N-3-methoxy-4-(2-oxo-1,3-oxazolidin-5-yl)phenylcarbamate
• CAS No: 2228354-88-7
• MF: C₁₅H₂₀N₂O₅
• MW: 308.329704284668
• CID: 6359221
• PubChem ID: 165623542
• Update Time: 2025-08-02

tert-butyl N-3-methoxy-4-(2-oxo-1,3-oxazolidin-5-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-methoxy-4-(2-oxo-1,3-oxazolidin-5-yl)phenylcarbamate
• EN300-1899795
• tert-butyl N-[3-methoxy-4-(2-oxo-1,3-oxazolidin-5-yl)phenyl]carbamate
• 2228354-88-7

• Inchi： 1S/C15H20N2O5/c1-15(2,3)22-14(19)17-9-5-6-10(11(7-9)20-4)12-8-16-13(18)21-12/h5-7,12H,8H2,1-4H3,(H,16,18)(H,17,19)
• InChI Key： IPTRAUIVGDQTGN-UHFFFAOYSA-N
• SMILES： O1C(NCC1C1C=CC(=CC=1OC)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 308.13722174g/mol
• Monoisotopic Mass: 308.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 85.9Ų

Additional information on tert-butyl N-3-methoxy-4-(2-oxo-1,3-oxazolidin-5-yl)phenylcarbamate

Introduction to Tert-butyl N-3-methoxy-4-(2-oxo-1,3-oxazolidin-5-yl)phenylcarbamate (CAS No. 2228354-88-7)

Tert-butyl N-3-methoxy-4-(2-oxo-1,3-oxazolidin-5-yl)phenylcarbamate, a compound with the CAS number 2228354-88-7, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates and features a unique structural framework that makes it a promising candidate for various biological and chemical applications. The presence of a tert-butyl group and an oxazolidinone moiety in its structure contributes to its distinct reactivity and potential utility in drug development.

The compound's structure includes several key functional groups that are of particular interest in medicinal chemistry. The tert-butyl group provides steric hindrance, which can influence the compound's solubility, bioavailability, and interaction with biological targets. On the other hand, the N-3-methoxy-4-(2-oxo-1,3-oxazolidin-5-yl)phenyl moiety introduces a heterocyclic ring system that is known to enhance binding affinity and selectivity in drug molecules. These structural features make Tert-butyl N-3-methoxy-4-(2-oxo-1,3-oxazolidin-5-yl)phenylcarbamate a versatile scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active molecules. The specific arrangement of atoms in Tert-butyl N-3-methoxy-4-(2-oxo-1,3-oxazolidin-5-yl)phenylcarbamate makes it particularly suitable for applications in the design of small-molecule drugs targeting neurological disorders, inflammatory diseases, and other conditions.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The oxazolidinone ring is a well-known pharmacophore that has been extensively studied for its ability to modulate neurotransmitter activity. In particular, oxazolidinone derivatives have shown promise in the development of drugs for conditions such as epilepsy, Alzheimer's disease, and Parkinson's disease. The incorporation of this moiety into Tert-butyl N-3-methoxy-4-(2-oxo-1,3-oxazolidin-5-yll)phenylcarbamate suggests that it may have similar therapeutic effects.

Furthermore, the methoxy group in the phenyl ring adds another layer of complexity to the compound's biological activity. Methoxy-substituted aromatic compounds are known to exhibit various pharmacological effects, including anti-inflammatory, antioxidant, and anticancer properties. The combination of these functional groups in Tert-butyl N--methoxy--4-(2--oxo--1--3--oxazolidin--5--y l)phen ylcarb amate may lead to a synergistic effect that enhances its therapeutic potential.

Recent studies have also highlighted the importance of carbamates in the development of antiviral agents. Carbamates have been shown to inhibit viral enzymes and interfere with viral replication processes. Given the ongoing global health challenges posed by viruses such as influenza and HIV, compounds like Tert-butyl N--methoxy--4-(2--oxo--1--3--oxazolidin--5--y l)phen ylcarb amate could play a crucial role in developing new antiviral therapies.

The synthesis of Tert-butyl N--methoxy--4-(2--oxo--1--3--oxazolidin--5-y l)phen ylcarb amate involves several sophisticated chemical reactions that require careful optimization to ensure high yield and purity. The tert-butyl group is typically introduced through tert-butylation reactions, while the oxazolidinone ring is formed via cyclization reactions involving appropriate precursors. The methoxy group is usually incorporated during the synthesis or through post-synthetic modifications.

One of the challenges in synthesizing this compound is controlling the regioselectivity of certain reactions to avoid unwanted side products. For example, the introduction of the oxazolidinone ring requires careful selection of reaction conditions to ensure that only one stereoisomer is formed. This is crucial because different stereoisomers can exhibit different biological activities.

In addition to its potential therapeutic applications, Tert-butyl N--methoxy--4-(2-o x o -1 , 3 - ox az o lidin - 5 - y l ) phen yl carb amate has also shown promise as a tool compound in biochemical research. Its unique structure allows researchers to study various aspects of molecular recognition and binding interactions at a molecular level. By using this compound as a probe molecule, scientists can gain insights into how different functional groups influence biological activity and develop better understanding models for drug design.

The future prospects for Tert-butyl N----meth oxy----4----( 2 ---- ox o ----1 , 3 ---- ox az o lidin ---- 5 ---- y l ) phen yl carb amate are exciting and multifaceted. Ongoing research is focused on exploring its potential applications in drug development further by modifying its structure to enhance its biological activity or improve its pharmacokinetic properties.

In conclusion,Tert-butyl N----meth oxy----4----( 2 ---- ox o ----1 , 3 ---- ox az o lidin ---- 5 ---- y l ) phen yl carb amate (CAS No . 2228354----88----7 ) is a remarkable compound with significant potential in pharmaceutical chemistry . Its unique structural features make it an excellent candidate for designing novel therapeutic agents targeting various diseases . As research continues ,this compound is likely to play an increasingly important role in drug discovery and development .